Cas no 1849409-99-9 (1-(Oxan-3-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(Oxan-3-yl)cyclopropane-1-carbonitrile
• CAS No: 1849409-99-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5966344
• PubChem ID: 130514509
• Update Time: 2025-06-12

1-(Oxan-3-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1832687
• 1-(oxan-3-yl)cyclopropane-1-carbonitrile
• 1849409-99-9
• 1-(Oxan-3-yl)cyclopropane-1-carbonitrile

• Inchi： 1S/C9H13NO/c10-7-9(3-4-9)8-2-1-5-11-6-8/h8H,1-6H2
• InChI Key： SSBPTRUVYJSVLB-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C1(C#N)CC1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(Oxan-3-yl)cyclopropane-1-carbonitrile

Introduction to 1-(Oxan-3-yl)cyclopropane-1-carbonitrile (CAS No. 1849409-99-9)

1-(Oxan-3-yl)cyclopropane-1-carbonitrile (CAS No. 1849409-99-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a cyclopropane ring linked to an oxane moiety and terminated with a nitrile group, presents a unique structural framework that has intrigued researchers for its potential applications in drug discovery and molecular design. The cyclopropane unit, known for its strained three-membered ring, often serves as a key pharmacophore in the development of bioactive molecules due to its ability to induce conformational constraints that can enhance binding affinity to biological targets. The oxane group, on the other hand, introduces flexibility while maintaining structural integrity, making it an attractive feature for modulating pharmacokinetic properties.

The nitrile group attached to the cyclopropane ring further contributes to the compound's chemical reactivity and functionality. Nitriles are well-documented for their role in medicinal chemistry, often serving as intermediates in the synthesis of various bioactive compounds. They can participate in hydrogen bonding interactions, influence solubility profiles, and contribute to metabolic stability, making them valuable in the design of lead compounds. The combination of these structural elements in 1-(Oxan-3-yl)cyclopropane-1-carbonitrile suggests a molecule with multifaceted potential, suitable for exploring diverse therapeutic pathways.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate both cyclopropane and oxygen-containing rings. These structures have been explored for their ability to mimic natural products and biological scaffolds, offering novel opportunities for drug development. The cyclopropane ring itself is known to be present in several naturally occurring toxins and bioactive peptides, where its strained geometry facilitates potent interactions with biological macromolecules. By integrating this motif with an oxane ring, researchers aim to create molecules that balance rigidity with flexibility, potentially enhancing both efficacy and selectivity.

One of the most compelling aspects of 1-(Oxan-3-yl)cyclopropane-1-carbonitrile is its synthetic accessibility. The presence of well-established synthetic routes allows for efficient preparation of this compound and its derivatives, enabling rapid exploration of its chemical space. This accessibility is crucial for high-throughput screening programs and medicinal chemistry campaigns where large libraries of analogs are required. Additionally, the nitrile functionality provides multiple points for further derivatization, allowing chemists to tailor the properties of the molecule according to specific needs.

The pharmacological potential of 1-(Oxan-3-yl)cyclopropane-1-carbonitrile has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors relevant to human health and disease. Initial studies have suggested that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a promising candidate for further development. The unique structural features of the molecule are believed to contribute to its observed bioactivity by influencing binding modes and interactions with biological partners.

Recent advancements in computational chemistry have further enhanced the understanding of 1-(Oxan-3-yl)cyclopropane-1-carbonitrile's pharmacological profile. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into key binding residues and potential allosteric sites, guiding the design of more potent derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and increase the likelihood of identifying lead compounds with favorable pharmacological properties.

The synthesis and characterization of 1-(Oxan-3-yl)cyclopropane-1-carbonitrile have also benefited from modern analytical techniques. High-resolution spectroscopy methods such as NMR spectroscopy (¹H and ¹³C) have been instrumental in confirming the molecular structure and purity of the compound. Mass spectrometry has provided additional confirmation through accurate mass determination and fragmentation pattern analysis. These analytical tools ensure that researchers are working with well-defined chemical entities, which is critical for reproducible results in both synthetic chemistry and pharmacological studies.

The versatility of 1-(Oxan-3-yl)cyclopropane-1-carbonitrile extends beyond its direct use as a lead compound. It serves as an excellent building block for generating libraries of related molecules through functional group transformations such as hydrolysis or reduction of the nitrile group to yield carboxylic acids or amides respectively. These derivatives can then be further modified through classical organic reactions or modern methods like transition-metal-catalyzed cross-coupling reactions, expanding the chemical space available for exploration.

In conclusion, 1-(Oxan-3-yl)cyclopropane-1-carbonitrile (CAS No. 1849409-99-9) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of cyclopropane and oxane moieties provides a scaffold that balances rigidity with flexibility, while the nitrile group offers multiple avenues for chemical modification. Recent studies highlight its synthetic feasibility and pharmacological promise, making it an attractive candidate for further investigation in drug discovery programs aimed at addressing unmet medical needs.